Cas no 13412-64-1 (Dicloxacillin Sodium hydrate)

• Product Name: Dicloxacillin Sodium hydrate
• CAS No: 13412-64-1
• MF: C₁₉H₁₈Cl₂N₃NaO₆S
• MW: 510.323492527008
• MDL: MFCD00056865
• CID: 49223
• PubChem ID: 23675786
• Update Time: 2025-07-19

Dicloxacillin Sodium hydrate Chemical and Physical Properties

Names and Identifiers

• dicloxacillin sodium monohydrate
• Dicloxacillin Sodium
• Cloxacillin Sodium
• Dicloxacillin Sodium Salt Monohydrate
• DICLOXACILLIN
• Dicloxacillin sodium salt hydrate
• Sodium 7-[3-(2,6-dichlorophenyl)-5-methyl-oxazol-4-yl]carbonylamino-3,3-dimet hyl-6-oxo-2-thia-5-azabicyclo[3.2.0]heptane-4-carboxylate
• Dicloxacillin Sodium (500 mg)
• Dicloxacillin Sodium (300 mg)
• DICLOXACILLIN SODIUM WHO(CRM STANDARD)
• DICLOXACILLIN SODIUM USP(CRM STANDARD)
• DICLOXACILLIN SODIUM EPD(CRM STANDARD)
• Dicloxacillin monohydrate sodium salt
• DICLOXACILLIN SODIUM SALT HYDRATE VETRAN
• Dicloxacillin sodium hydrate solution,100ppm
• Mesterolone
• Dicloxacillin sodium monohydrate/Mesterolone
• Dicloxacillin Sodium hydrate
• DICLOXACILLIN SODIUM [USAN]
• D81863
• BCP28581
• Dynapen
• DICLOXACILLIN SODIUM MONOHYDRATE [WHO-DD]
• HY-B0977
• sodium (2S,5R,6R)-6-(3-(2,6-dichlorophenyl)-5-methylisoxazole-4-carboxamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate hydrate
• Dichlorstapenor sodium
• sodium;(2S,5R,6R)-6-[[3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate;hydrate
• NSC 756726
• Brispen
• 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 6-(3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolecarboxamido)-3,3-dimethyl-7-oxo-, monosodium salt, monohydrate
• Sodium dicloxacillin monohydrate
• D02137
• UNII-4HZT2V9KX0
• DICLOXACILLIN SODIUM SALT MONOHYDRATE [MI]
• HMS3713I22
• Clocil
• DICLOXACILLIN SODIUM [WHO-IP]
• MLS002153818
• Novapen
• Dicloxacillin sodium (USP)
• Tox21_113495
• MFCD00167147
• DICLOXACILLIN SODIUM [USP-RS]
• sodium (2S,5R,6R)-6-({[3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazol-4-yl]carbonyl}amino)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate hydrate
• MLS001332404
• Dicloxacillin sodium salt hydrate, VETRANAL(TM), analytical standard
• DICLOXACILLINUM NATRICUM [WHO-IP LATIN]
• 3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolyl penicillin sodium monohydrate
• Constaphyl
• Sodium dicloxacillin hydrate
• Z1554101876
• BLP-1011
• HMS2234C13
• CAS-13412-64-1
• Pathocil
• Digloxilline
• CS-4467
• AKOS015962897
• DICLOXACILLIN SODIUM [USP IMPURITY]
• Tox21_113495_1
• Pen-Sint
• s4111
• Monosodium (2S,5R,6R)-6-[3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolecarboxamido]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate monohydrate
• Monosodium (2S,5R,6R)-6-[3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolecarboxamido]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo [3.2.0]heptane-2-carboxylate monohydrate
• NCGC00178782-04
• CHEBI:52019
• HMS2096I22
• Diclocil
• CCG-269777
• Dicloxacillin sodium hydrate (JP17)
• Dicloxacillin (Sodium hydrate)
• Monosodium (2S,5R,6R)-6-(3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolecarboxamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylate monohydrate
• P-1011
• sodium (2S,5R,6R)-6-[3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-amido]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate hydrate
• NSC-756726
• DTXCID3028928
• SCHEMBL41515
• DICLOXACILLIN SODIUM [EP MONOGRAPH]
• sodium 6beta-{[3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazol-4-yl]carboxamido}-2,2-dimethylpenam-3alpha-carboxylate--water (1/1)
• SMR000875239
• DICLOXACILLIN SODIUM MONOHYDRATE [GREEN BOOK]
• Q27887689
• 343-55-5 (anhydrous)
• Dicloxacillin sodium, United States Pharmacopeia (USP) Reference Standard
• DTXSID2049002
• Dycill (TN)
• 3116-76-5 (non-salt)
• Dicloxacillin sodium [USAN:USP:BAN:JAN]
• 4-THIA-1-AZABICYCLO(3.2.0)HEPTANE-2-CARBOXYLIC ACID, 6-(((3-(2,6-DICHLOROPHENYL)-5-METHYL-4-ISOXAZOLYL)CARBONYL)AMINO)-3,3-DIMETHYL-7-OXO-, MONOSODIUM SALT, MONOHYDRATE, (2S-(2.ALPHA.,5.ALPHA.,6.BETA.))-
• NCGC00180956-01
• AC-18976
• NCGC00178782-02
• DICLOXACILLIN SODIUM [MART.]
• MLS001332403
• 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 6-(((3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolyl)carbonyl)amino)-3,3-dimethyl-7-oxo-, monosodium salt, monohydrate, (2S,5R,6R)-
• DICLOXACILLIN SODIUM HYDRATE [JAN]
• P 1011
• CHEMBL1200701
• DICLOXACILLIN SODIUM [ORANGE BOOK]
• 4HZT2V9KX0
• Dycill
• Diflor
• MDI-PC
• DICLOXACILLIN SODIUM [USP MONOGRAPH]
• MFCD00056865
• Biocloxin
• Staphcillin A banyu
• Dicloxacillin sodium, European Pharmacopoeia (EP) Reference Standard
• SIGZQNJITOWQEF-VICXVTCVSA-M
• Ciclex
• R 13423
• EN300-123767
• 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 6-(((3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolyl)carbonyl)amino)-3,3-dimethyl-7-oxo-, monosodium salt, monohydrate, (2S-(2alpha,5alpha,6beta))-
• DICLOXACILLIN SODIUM [VANDF]
• Bayer 5488
• Noxaben
• CCG-220450
• Dicloxacillinum natricum
• 13412-64-1
• Stampen
• BDBM50005106
• 1ST5639Na
• 343-55-5
• Sodium dicloxacillin

• MDL： MFCD00056865
• Inchi： 1S/C19H17Cl2N3O5S.Na.H2O/c1-7-10(12(23-29-7)11-8(20)5-4-6-9(11)21)15(25)22-13-16(26)24-14(18(27)28)19(2,3)30-17(13)24;;/h4-6,13-14,17H,1-3H3,(H,22,25)(H,27,28);;1H2/q;+1;/p-1/t13-,14+,17-;;/m1../s1
• InChI Key： SIGZQNJITOWQEF-VICXVTCVSA-M
• SMILES： ClC1C=CC=C(C=1C1C(=C(C)ON=1)C(N[C@@H]1C(N2[C@@H](C(=O)[O-])C(C)(C)S[C@@H]21)=O)=O)Cl.[Na+].O

Computed Properties

• Exact Mass: 509.01900
• Monoisotopic Mass: 491.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 2
• Complexity: 752
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2
• Topological Polar Surface Area: 117

Experimental Properties

• Color/Form: White or yellowish crystalline powder with an odor and bitter taste
• Density: g/cm3
• Melting Point: 222-225°C
• Boiling Point: 692.4°Cat760mmHg
• Flash Point: 372.5°C
• Solubility: H2O: soluble50mg/mL
• Water Partition Coefficient: Soluble in water
• PSA: 150.10000
• LogP: 2.13190
• Solubility: Soluble in water, methanol and ethanol
• Specific Rotation: D20 +127.2° (water)

Dicloxacillin Sodium hydrate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• WGK Germany：2
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin. R42/43: inhalation and skin contact can cause allergy.
• Safety Instruction： S22-S26-S36/37-S45
• RTECS：XH8925000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Toxicity：LD50 in mice (g/kg): 0.9 i.v.; in rats (g/kg): 0.63 i.p.; >5 orally (Gloxhuber)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Dicloxacillin Sodium hydrate

Dicloxacillin Sodium Hydrate (CAS No. 13412-64-1): A Comprehensive Overview

Dicloxacillin Sodium Hydrate, a derivative of the widely recognized antibiotic Dicloxacillin, is a critical compound in the realm of modern pharmaceuticals. With the CAS number 13412-64-1, this compound has been extensively studied for its efficacy in treating bacterial infections, particularly those caused by resistant strains. The sodium hydrate form enhances its solubility and bioavailability, making it a preferred choice in clinical settings.

The mechanism of action of Dicloxacillin Sodium Hydrate revolves around its ability to inhibit bacterial cell wall synthesis. Specifically, it targets and binds to penicillin-binding proteins (PBPs) on the bacterial cell membrane, thereby preventing the formation of peptidoglycan cross-links essential for cell wall integrity. This disruption ultimately leads to bacterial lysis and death. The inclusion of the sodium hydrate moiety further improves the compound's pharmacokinetic properties, ensuring better absorption and distribution within the body.

In recent years, the pharmaceutical applications of Dicloxacillin Sodium Hydrate have expanded significantly. Researchers have been exploring its potential in treating infections caused by methicillin-resistant Staphylococcus aureus (MRSA) and other Gram-positive pathogens. A notable study published in the *Journal of Antimicrobial Chemotherapy* highlighted its efficacy inCombating multidrug-resistant bacteria, underscoring its importance in contemporary medicine.

The synthesis and purification of Dicloxacillin Sodium Hydrate are meticulously designed to ensure high purity and stability. The process typically involves the reaction of 6-methoxy-3-nitrobenzylpenicillanic acid with sodium hydroxide, followed by crystallization and hydration. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to verify the compound's structural integrity.

From a clinical perspective, Dicloxacillin Sodium Hydrate is commonly prescribed for skin and soft tissue infections, as well as respiratory tract infections. Its effectiveness against beta-lactamase-producing bacteria makes it a valuable asset in managing complicated infections. Additionally, its compatibility with other antibiotics allows for combination therapy, which can be particularly beneficial in cases of resistant infections.

Recent advancements in drug delivery systems have also enhanced the therapeutic potential of Dicloxacillin Sodium Hydrate. Nanoparticle-based formulations have been developed to improve drug solubility and target specificity, thereby reducing side effects and increasing efficacy. These innovations are part of a broader effort to optimize antibiotic therapy in an era where antimicrobial resistance is becoming increasingly prevalent.

The regulatory landscape governing Dicloxacillin Sodium Hydrate is stringent, ensuring that it meets rigorous safety and efficacy standards. Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have approved various formulations for clinical use. Ongoing research aims to further refine its applications while minimizing potential adverse effects.

In conclusion, Dicloxacillin Sodium Hydrate (CAS No. 13412-64-1) remains a cornerstone in antibiotic therapy due to its broad-spectrum activity against Gram-positive bacteria and enhanced pharmacokinetic properties. Its continued development and optimization reflect the ongoing commitment to addressing global health challenges related to bacterial infections.